N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide

• IUPAC Name: N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide
• InChI: InChI=1S/C18H24N4O3/c1-12-17(13(2)22(4)20-12)25-11-16(23)21(3)15-7-9-24-18(15)14-6-5-8-19-10-14/h5-6,8,10,15,18H,7,9,11H2,1-4H3/t15-,18+/m0/s1
• InChI Key: MZBPPKQGPICXOO-MAUKXSAKSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)OCC(=O)N(C)C2CCOC2C3=CN=CC=C3
• Isomeric SMILES: CC1=C(C(=NN1C)C)OCC(=O)N(C)[C@H]2CCO[C@@H]2C3=CN=CC=C3
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a pyridine ring, an oxolane ring, and a pyrazole ring, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide typically involves multiple steps, including the formation of the oxolane and pyrazole rings, followed by their coupling with the pyridine ring. Common reagents used in these reactions include pyridine derivatives, oxolane precursors, and pyrazole intermediates. The reaction conditions often require controlled temperatures, specific catalysts, and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under controlled temperatures.

Substitution: Nucleophiles like halides or electrophiles like alkylating agents under appropriate solvents and catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds. Substitution reactions can result in a variety of functionalized derivatives.

Scientific Research Applications

N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases, including its role as a drug candidate.

Industry: Utilized in the development of new materials, catalysts, and chemical processes.

Mechanism of Action

The mechanism of action of N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• **N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)acetamide
• **N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)carboxamide

Uniqueness

N-methyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide stands out due to its unique combination of functional groups and rings, which confer distinct chemical and biological properties